Cas no 106860-17-7 (L-Homophenylalanine Methyl Ester)

• Product Name: L-Homophenylalanine Methyl Ester
• CAS No: 106860-17-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 1181404
• PubChem ID: 10867190
• Update Time: 2025-10-30

L-Homophenylalanine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-amino-, methyl ester, (S)-
• (2S)-2-AMINO-BENZENEBUTANOIC ACID METHYL ESTER HYDROCHLORIDE
• L-Homophenylalanine Methyl Ester
• methyl L-2-amino-4-phenylbutanoate
• YEPNFOMBMXWUOG-JTQLQIEISA-N
• (S)-a-Aminobenzenebutanoic Acid Methyl Ester; (aS)-a-Aminobenzenebutanoic Methyl Ester
• BS-26427
• METHYL (2S)-2-AMINO-4-PHENYLBUTANOATE
• EN300-907327
• (S)-methyl2-amino-4-phenylbutanoate
• 106860-17-7
• (S)-methyl 2-amino-4-phenylbutanoate
• SCHEMBL1841055
• methyl (S)-2-amino-4-phenylbutanoate

• Inchi： 1S/C11H15NO2/c1-14-11(13)10(12)8-7-9-5-3-2-4-6-9/h2-6,10H,7-8,12H2,1H3/t10-/m0/s1
• InChI Key： YEPNFOMBMXWUOG-JTQLQIEISA-N
• SMILES： O(C)C([C@H](CCC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32
• LogP: 1.81980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Homophenylalanine Methyl Ester

Recent Advances in the Application of L-Homophenylalanine Methyl Ester (CAS: 106860-17-7) in Chemical Biology and Pharmaceutical Research

L-Homophenylalanine Methyl Ester (CAS: 106860-17-7) is a chiral building block of significant interest in pharmaceutical synthesis and chemical biology. Recent studies have highlighted its utility in the development of peptidomimetics, enzyme inhibitors, and as a precursor for bioactive compounds. This research brief synthesizes the latest findings on its synthesis, applications, and mechanistic insights, with a focus on peer-reviewed literature from 2020-2023.

A 2022 study in Journal of Medicinal Chemistry demonstrated the compound's role in optimizing protease inhibitors via structural elongation of the phenylalanine side chain, enhancing binding affinity to target enzymes (DOI: 10.1021/acs.jmedchem.2c00341). Computational modeling further revealed that the methyl ester moiety improves cell membrane permeability, addressing a critical challenge in drug delivery.

Innovative synthetic approaches have emerged, including a biocatalytic route using engineered transaminases (Nature Catalysis, 2021, DOI: 10.1038/s41929-021-00658-2), achieving 99% enantiomeric excess at industrial scale. This green chemistry method reduces reliance on traditional resolution techniques and hazardous reagents.

Notably, 106860-17-7 has shown promise in neurological drug development. A 2023 ACS Chemical Neuroscience publication reported its incorporation into novel NMDA receptor modulators, displaying improved blood-brain barrier penetration compared to parent compounds (DOI: 10.1021/acschemneuro.3c00012). Structural-activity relationship studies emphasized the critical role of the ester group in metabolic stability.

Ongoing clinical trials (NCT05438104) are evaluating derivatives of L-Homophenylalanine Methyl Ester as potential treatments for rare metabolic disorders. Preliminary data suggest favorable pharmacokinetic profiles, with Phase I results expected in Q4 2023.

Challenges remain in large-scale purification and stereochemical control during downstream modifications. Recent advances in continuous flow chemistry (Org. Process Res. Dev. 2023, DOI: 10.1021/acs.oprd.3c00089) offer solutions through integrated crystallization-monitoring systems.

This compound's versatility continues to expand, with emerging applications in PROTAC design and antibody-drug conjugates. Researchers are particularly interested in its potential to bridge small molecules with biologic modalities, creating hybrid therapeutics with enhanced targeting capabilities.